2-Amino-6-chloro-4-(diethylamino)pyrimidine
Overview
Description
“2-Amino-6-chloro-4-(diethylamino)pyrimidine” is a pyrimidine derivative . Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
Synthesis Analysis
The synthesis of pyrimidine derivatives has been a topic of interest in the field of organic synthesis due to their various chemical and biological applications . A review covering some periods from 1957 to 2021 has been prepared to discuss some of the structural pathways of these compounds as well as some of their interactions and applications . Microwave-assisted synthesis of pyrimidine derivatives has also been reported .Molecular Structure Analysis
The molecular structure of “2-Amino-6-chloro-4-(diethylamino)pyrimidine” can be found in various databases . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Pyrimidine compounds continue to attract great interest in the field of organic synthesis due to their various chemical and biological applications observed, especially in recent times . Anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Amino-6-chloro-4-(diethylamino)pyrimidine” can be found in various databases . The molecular weight is 145.55 g/mol .Scientific Research Applications
Anti-Inflammatory Applications
Pyrimidines, including 2-Amino-6-chloro-4-(diethylamino)pyrimidine, are known to display a range of pharmacological effects including anti-inflammatory activities . They inhibit the expression and activities of certain vital inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Anticancer Applications
Pyrimidines are reported to exhibit anticancer activities . For instance, a compound related to 2-Amino-6-chloro-4-(diethylamino)pyrimidine displayed excellent cytotoxicity with IC50 values of 1.81 ± 0.1 μM (MDA-MB-231) and 2.85 ± 0.1 μM (MCF-7) .
Antimicrobial Applications
Pyrimidines are known to have antimicrobial properties . They can be used in the treatment of various bacterial infections.
Antifungal Applications
In addition to their antimicrobial properties, pyrimidines also exhibit antifungal activities . They can be used in the treatment of various fungal infections.
Antiviral Applications
Pyrimidines, including 2-Amino-6-chloro-4-(diethylamino)pyrimidine, are known to have antiviral properties . They can be used in the treatment of various viral infections.
Use in Synthesis of Other Compounds
2-Amino-6-chloro-4-(diethylamino)pyrimidine has been used in the synthesis of novel bis (2- (pyrimidin-2-yl)ethoxy)alkanes . It has also been used as a substrate in a palladium-catalyzed cyanation with zinc (II) cyanide .
Mechanism of Action
Future Directions
The future directions of research on “2-Amino-6-chloro-4-(diethylamino)pyrimidine” and other pyrimidine derivatives could involve the development of new pyrimidines as anti-inflammatory agents . Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity .
properties
IUPAC Name |
6-chloro-4-N,4-N-diethylpyrimidine-2,4-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13ClN4/c1-3-13(4-2)7-5-6(9)11-8(10)12-7/h5H,3-4H2,1-2H3,(H2,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZPXSIGRVGTURL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC(=NC(=N1)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10363294 |
Source
|
| Record name | 6-Chloro-N~4~,N~4~-diethylpyrimidine-2,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10363294 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
25.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24804144 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
116895-09-1 |
Source
|
| Record name | 6-Chloro-N~4~,N~4~-diethylpyrimidine-2,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10363294 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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